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molecular formula C13H13ClN2OS B8665105 1-[5-(3-Amino-5-chlorophenyl)-1,3-thiazol-2-yl]cyclobutanol

1-[5-(3-Amino-5-chlorophenyl)-1,3-thiazol-2-yl]cyclobutanol

Cat. No. B8665105
M. Wt: 280.77 g/mol
InChI Key: KOOJWLWALRNAGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08759366B2

Procedure details

Water (2.617 mL) and ethanol (5.235 mL) were added to the product of Step 2 (610 mg, 49.3%), followed by ammonium chloride (52.5 mg, 0.981 mmol) and then iron (548 mg, 9.81 mmol) and the reaction was heated to 80° C. for 1 hour. The reaction mixture was filtered and diluted with ethyl acetate before washing with water, filtering off solids and drying over Na2SO4. Filtration and solvent evaporation gave a residue which was further purified by column chromatography on silica gel, eluting with ethyl acetate/hexane with a gradient 40-50% to afford 1-[5-(3-amino-5-chlorophenyl)-1,3-thiazol-2-yl]cyclobutanol (460 mg, 83%).
Name
Water
Quantity
2.617 mL
Type
reactant
Reaction Step One
Name
product
Quantity
610 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
5.235 mL
Type
solvent
Reaction Step One
Name
ammonium chloride
Quantity
52.5 mg
Type
reactant
Reaction Step Two
Name
iron
Quantity
548 mg
Type
catalyst
Reaction Step Three
Name
1-[5-(3-amino-5-chlorophenyl)-1,3-thiazol-2-yl]cyclobutanol
Yield
83%

Identifiers

REACTION_CXSMILES
O.[Cl:2][C:3]1[CH:4]=[C:5]([C:12]2[S:16][C:15]([C:17]3([OH:21])[CH2:20][CH2:19][CH2:18]3)=[N:14][CH:13]=2)[CH:6]=[C:7]([N+:9]([O-])=O)[CH:8]=1.[Cl-].[NH4+]>[Fe].C(O)C>[NH2:9][C:7]1[CH:6]=[C:5]([C:12]2[S:16][C:15]([C:17]3([OH:21])[CH2:20][CH2:19][CH2:18]3)=[N:14][CH:13]=2)[CH:4]=[C:3]([Cl:2])[CH:8]=1 |f:2.3|

Inputs

Step One
Name
Water
Quantity
2.617 mL
Type
reactant
Smiles
O
Name
product
Quantity
610 mg
Type
reactant
Smiles
ClC=1C=C(C=C(C1)[N+](=O)[O-])C1=CN=C(S1)C1(CCC1)O
Name
ethanol
Quantity
5.235 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
ammonium chloride
Quantity
52.5 mg
Type
reactant
Smiles
[Cl-].[NH4+]
Step Three
Name
iron
Quantity
548 mg
Type
catalyst
Smiles
[Fe]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
ADDITION
Type
ADDITION
Details
diluted with ethyl acetate
WASH
Type
WASH
Details
before washing with water
FILTRATION
Type
FILTRATION
Details
filtering off solids
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
drying over Na2SO4
FILTRATION
Type
FILTRATION
Details
Filtration and solvent evaporation
CUSTOM
Type
CUSTOM
Details
gave a residue which
CUSTOM
Type
CUSTOM
Details
was further purified by column chromatography on silica gel
WASH
Type
WASH
Details
eluting with ethyl acetate/hexane with a gradient 40-50%

Outcomes

Product
Name
1-[5-(3-amino-5-chlorophenyl)-1,3-thiazol-2-yl]cyclobutanol
Type
product
Smiles
NC=1C=C(C=C(C1)Cl)C1=CN=C(S1)C1(CCC1)O
Measurements
Type Value Analysis
AMOUNT: MASS 460 mg
YIELD: PERCENTYIELD 83%
YIELD: CALCULATEDPERCENTYIELD 83.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.